Cas no 113823-98-6 (4-chloro-2-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: 4-chloro-2-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 113823-98-6
• MF: C₇H₅ClF₃NO₂S
• MW: 259.633310079575
• MDL: MFCD06408808
• CID: 1068156
• PubChem ID: 7509884
• Update Time: 2025-10-05

4-chloro-2-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(trifluoromethyl)benzenesulfonamide
• 4-chloro-2-(trifluoromethyl)benzene-1-sulfonamide
• EN300-270538
• AKOS000141649
• SCHEMBL3923293
• CS-0268813
• 113823-98-6
• Z45415632
• 4-Chloro-2-(trifluoromethyl)benzene sulfonamide
• MFCD06408808
• 4-chloro-2-trifluoromethylbenzenesulfonamide
• GS0346

• MDL： MFCD06408808
• Inchi： 1S/C7H5ClF3NO2S/c8-4-1-2-6(15(12,13)14)5(3-4)7(9,10)11/h1-3H,(H2,12,13,14)
• InChI Key： METGLOFBFMWSPL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 258.9681618g/mol
• Monoisotopic Mass: 258.9681618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-chloro-2-(trifluoromethyl)benzene-1-sulfonamide

Introduction to 4-chloro-2-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 113823-98-6)

4-chloro-2-(trifluoromethyl)benzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 113823-98-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, including the presence of a chloro substituent and a trifluoromethyl group, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and drug development.

The sulfonamide functional group in 4-chloro-2-(trifluoromethyl)benzene-1-sulfonamide plays a crucial role in its biological interactions. Sulfonamides are widely recognized for their ability to act as inhibitors of enzymes and receptors, which makes them effective in treating a range of infections and inflammatory conditions. The introduction of a trifluoromethyl group at the 2-position of the benzene ring enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the chloro substituent at the 4-position further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with improved pharmacological profiles. The compound 4-chloro-2-(trifluoromethyl)benzene-1-sulfonamide has been extensively studied for its potential applications in the treatment of various diseases, including cancer, bacterial infections, and autoimmune disorders. One of the most promising areas of research involves its use as an intermediate in the synthesis of targeted therapies. For instance, studies have demonstrated its utility in generating small-molecule inhibitors that selectively target overexpressed enzymes in cancer cells, thereby reducing side effects associated with conventional chemotherapeutic agents.

Moreover, the structural versatility of 4-chloro-2-(trifluoromethyl)benzene-1-sulfonamide allows for further derivatization to create compounds with enhanced specificity and efficacy. Researchers have explored its potential as a precursor for designing molecules that interact with biological pathways involved in inflammation and pain management. The trifluoromethyl group, in particular, has been shown to improve binding affinity to certain protein targets, making it an attractive feature for drug optimization. This has led to several preclinical studies evaluating its derivatives as candidates for treating neurological disorders and chronic inflammatory diseases.

The synthesis of 4-chloro-2-(trifluoromethyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of a chlorobenzene derivative followed by sulfonation and subsequent protection-deprotection steps to introduce the trifluoromethyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and minimize byproduct formation. These synthetic strategies are essential for producing sufficient quantities of the compound for both laboratory research and potential industrial applications.

From a computational chemistry perspective, 4-chloro-2-(trifluoromethyl)benzene-1-sulfonamide has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its binding mode with enzymes and receptors, helping researchers design more effective derivatives. These studies have highlighted the importance of optimizing steric hindrance and electronic properties to maximize drug-like characteristics. Additionally, virtual screening techniques have been used to identify potential lead compounds based on structural similarity to known active molecules.

The pharmacokinetic properties of 4-chloro-2-(trifluoromethyl)benzene-1-sulfonamide are another critical area of investigation. Studies have examined its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles to assess its suitability for clinical development. The presence of both electron-withdrawing groups (chloro and trifluoromethyl) influences its solubility and metabolic pathways, which are essential factors in determining bioavailability. Furthermore, toxicological assessments have been conducted to evaluate potential side effects and ensure safety margins for further development.

In conclusion,4-chloro-2-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 113823-98-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as an intermediate in drug development underscores its importance in addressing various therapeutic challenges. As research continues to uncover new applications for this compound and its derivatives,4-chloro-2-(trifluoromethyl)benzene-1-sulfonamide is poised to remain at the forefront of medicinal chemistry innovation.